methyl (3S,5R)-1-benzyl-5-methyl-4-oxopiperidin-1-ium-3-carboxylate

• IUPAC Name: methyl (3S,5R)-1-benzyl-5-methyl-4-oxopiperidin-1-ium-3-carboxylate
• InChI: InChI=1S/C15H19NO3/c1-11-8-16(9-12-6-4-3-5-7-12)10-13(14(11)17)15(18)19-2/h3-7,11,13H,8-10H2,1-2H3/p+1/t11-,13+/m1/s1
• InChI Key: IVBZCMSOGWPACW-YPMHNXCESA-O
• Canonical SMILES: CC1C[NH+](CC(C1=O)C(=O)OC)CC2=CC=CC=C2
• Isomeric SMILES: C[C@@H]1C[NH+](C[C@@H](C1=O)C(=O)OC)CC2=CC=CC=C2
• Molecular Formula: C15H20NO3+
• DSSTOX Substance ID: DTXSID00428104
• Molecular Weight: 262.32 g/mol
• CAS RN: 205692-65-5

Description

The compound is a derivative of piperidine, which is a common structure in many pharmaceuticals and natural products. The presence of the carboxylate group suggests it could be an ester or a salt. The benzyl group indicates a potential for aromatic interactions.

Molecular Structure Analysis

The compound likely has a rigid, cyclic structure due to the piperidine ring. The stereochemistry at the 3S and 5R positions will influence its three-dimensional shape and possibly its reactivity.

Physical And Chemical Properties Analysis

Some general properties can be inferred from the structure. For example, the compound is likely to be solid at room temperature, and its solubility would depend on the specific substituents.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Piperidine derivatives are found in many drugs and can have a wide range of targets.

Safety and Hazards

Without specific information, it’s hard to comment on the safety and hazards of this compound. Standard lab safety procedures should be followed when handling it.

Future Directions

The future directions for research would depend on the biological activity of this compound. If it shows promising activity in initial tests, it could be further optimized and studied in more detail.